Cas no 65539-37-9 (methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 65539-37-9
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 4110743
• PubChem ID: 23268967
• Update Time: 2025-10-30

methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(2-hydroxyethyl)-, methyl ester
• 1-(2-Hydroxy-ethyl)-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
• methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate
• QCA53937
• methyl 1-(2-hydroxyethyl)triazole-4-carboxylate
• CS-0237131
• AKOS015868191
• 833-974-8
• methyl1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate
• CHEMBL4591277
• Z1182355342
• EN300-178335
• 65539-37-9
• SCHEMBL2027803

• Inchi： 1S/C6H9N3O3/c1-12-6(11)5-4-9(2-3-10)8-7-5/h4,10H,2-3H2,1H3
• InChI Key： BZIFXELNIDCOLM-UHFFFAOYSA-N
• SMILES： N1(CCO)C=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 171.06439116Da
• Monoisotopic Mass: 171.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 338.6±48.0 °C at 760 mmHg
• Flash Point: 158.6±29.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate

Methyl 1-(2-Hydroxyethyl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 65539-37-9): A Comprehensive Overview

Methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 65539-37-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and ester functionalities, has garnered considerable attention due to its potential in drug discovery and development. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate.

Chemical Structure and Properties

Methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate is a white crystalline solid with the molecular formula C₇H₉N₃O₄. The compound features a triazole ring connected to a hydroxyethyl group and an ester moiety. The presence of these functional groups imparts unique chemical properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The hydroxyethyl group adds polarity and can participate in hydrogen bonding, while the ester functionality can be hydrolyzed under certain conditions to form the corresponding carboxylic acid.

The physical properties of methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate include a melting point of approximately 85-87°C and a molecular weight of 199.16 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate can be achieved through several well-established methods. One common approach involves the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, also known as "click chemistry." This method is highly efficient and selective, making it a preferred choice for synthesizing triazole derivatives.

The general synthetic route involves the reaction of an azide with an alkyne in the presence of a copper(I) catalyst to form the triazole ring. For example, starting from 4-methoxycarbonylazidobenzene and propargyl alcohol, the CuAAC reaction can yield methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate. This method is advantageous due to its mild reaction conditions and high yield.

Another synthetic route involves the reaction of 4-methoxycarbonylbenzonitrile with azide under basic conditions followed by reduction to form the azide intermediate. The azide intermediate can then undergo CuAAC with propargyl alcohol to form the desired product. This multi-step process provides flexibility in modifying the substituents on the triazole ring.

Biological Activities and Applications

Methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate has been extensively studied for its potential biological activities. One of its notable applications is in the field of antiviral research. Recent studies have shown that compounds containing triazole moieties exhibit potent antiviral activity against various viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that triazole derivatives similar to methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate demonstrated significant inhibition of human immunodeficiency virus (HIV) replication.

In addition to antiviral activity, methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate has been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound has also been explored for its antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy demonstrated that triazole derivatives like methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

Recent Research Advancements

The ongoing research on methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate continues to uncover new applications and mechanisms of action. A recent study published in Chemical Communications explored the use of this compound as a scaffold for designing novel anticancer agents. The researchers found that by modifying the substituents on the triazole ring and hydroxyethyl group, they could enhance the cytotoxicity against various cancer cell lines while reducing toxicity to normal cells.

In another study published in Organic & Biomolecular Chemistry, scientists investigated the role of triazole derivatives in modulating protein-protein interactions (PPIs). They discovered that compounds like methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate can disrupt specific PPIs involved in cellular signaling pathways associated with cancer progression. This finding opens up new avenues for developing targeted therapies that selectively inhibit these interactions.

Conclusion

Methyl 1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 65539-37-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as stability and bioavailability. The compound has shown promising biological activities including antiviral, anti-inflammatory, antimicrobial, and anticancer effects. Ongoing research continues to expand our understanding of its potential therapeutic applications and mechanisms of action.